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Compound of Interest

Compound Name: LOC14

Cat. No.: B15603908

For researchers and drug development professionals utilizing the potent protein disulfide
isomerase (PDI) inhibitor, LOC14, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for the safe handling and disposal of LOC14, its solutions, and contaminated
materials. Adherence to these protocols is vital for minimizing risks and ensuring regulatory
compliance.

Essential Safety and Logistical Information

LOC14 (CAS No. 877963-94-5) is a bioactive small molecule that requires careful management
throughout its lifecycle, including disposal.[1][2] While a comprehensive safety profile is not
fully detailed in publicly available safety data sheets (SDS), its chemical structure, containing
benzisothiazole and piperazine moieties, along with its biological activity as a PDI inhibitor,
necessitates its treatment as a hazardous chemical waste.[3][4][5]

Quantitative Data Summary

For easy reference, the key quantitative data for LOC14 are summarized in the table below.
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Property Value Source
CAS Number 877963-94-5 [11[2]
Molecular Formula C16H19N302S [1]
Molecular Weight 317.41 g/mol [1]
Solubility in DMSO =50 mg/mL (157.52 mM) [1]
Storage (as powder) 3 years at -20°C [1]
Storage (in solvent) 1 year at -80°C [1]

Detailed Experimental Protocols for Disposal

The following protocols provide a step-by-step guide for the proper disposal of LOC14 in
various forms. These procedures are designed to be conducted by trained laboratory personnel
in a designated and properly equipped area.

Protocol 1: Disposal of Unused Solid LOC14

o Waste Identification and Collection:
o Treat all unused solid LOC14 as hazardous chemical waste.

o Place the original vial or a securely sealed container with the solid LOC14 into a larger,
compatible, and clearly labeled hazardous waste container.

e Labeling:

o The hazardous waste container must be labeled with "Hazardous Waste," the full chemical
name "2-((4-(cyclopropanecarbonyl)piperazin-1-yl)ymethyl)benzo[d]isothiazol-3(2H)-one,"
the CAS number "877963-94-5," and the approximate quantity.

e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, segregated from incompatible materials.
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» Disposal:

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

Protocol 2: Disposal of LOC14 Solutions

» Waste Segregation:

o Collect all aqueous and organic solutions containing LOC14 in separate, dedicated, and
compatible hazardous waste containers. Do not mix with other waste streams unless
explicitly permitted by your institution's EHS guidelines.

» Container Requirements:

o Use leak-proof containers with secure screw-top caps. Ensure the container material is
compatible with the solvent used (e.g., glass for most organic solvents).

e Labeling:

o Label the container with "Hazardous Waste," the full chemical name and CAS number of
LOC14, the solvent(s) used, and the estimated concentration of LOC14.

o Storage and Disposal:

o Store and dispose of the container as described in Protocol 1.

Protocol 3: Disposal of Contaminated Labware

e Solid Waste:

o Collect all disposable labware contaminated with LOC14 (e.g., pipette tips, gloves, weigh
boats) in a designated, lined, and sealed hazardous waste container.

o Label the container as "Hazardous Solid Waste Contaminated with LOC14 (CAS 877963-
94-5)."

e Sharps:
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o Dispose of any sharps (e.g., needles, contaminated glassware) in a designated, puncture-
resistant sharps container labeled for hazardous chemical waste.

« Decontamination of Reusable Glassware:

o Rinse glassware with a suitable solvent (e.g., ethanol or acetone) to remove residual
LOC14.

o Collect the rinsate as hazardous liquid waste (see Protocol 2).

o After the initial rinse, wash the glassware with an appropriate laboratory detergent and
water.

Mandatory Visualizations

The following diagrams illustrate the key procedural workflows for the proper disposal of
LOC14.
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Caption: Experimental workflow for the disposal of different forms of LOC14 waste.
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Caption: Decision tree for the proper segregation and disposal of LOC14 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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